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Compound of Interest

Compound Name: Diethyl-d10-amine hydrochloride

CAS No.: 285132-87-8

Cat. No.: B1591366

Get Quote

Introduction: The Critical Role of Stable Isotope
Labeling in Quantitative Metabolomics
Metabolomics, the comprehensive study of small molecules within a biological system,

provides a dynamic snapshot of cellular activity. Accurate quantification of these metabolites is

paramount for elucidating biochemical pathways, identifying disease biomarkers, and

evaluating therapeutic efficacy. However, the inherent complexity of biological matrices

presents significant analytical challenges, including ion suppression or enhancement in mass

spectrometry, and analyte loss during sample preparation.[1][2] The "gold standard" to

overcome these challenges is the use of stable isotope-labeled internal standards (SIL-IS) in a

technique known as stable isotope dilution analysis.[3]

A SIL-IS is a form of the analyte where one or more atoms have been replaced with a heavier,

non-radioactive isotope (e.g., ²H or D, ¹³C, ¹⁵N).[2] These standards are chemically identical to

their endogenous counterparts, ensuring they co-elute chromatographically and exhibit the

same behavior during extraction, derivatization, and ionization.[3] However, their increased
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mass allows them to be distinguished by a mass spectrometer. By adding a known

concentration of the SIL-IS to a sample at the earliest stage of preparation, it precisely

accounts for variations in sample handling and matrix effects, enabling highly accurate and

precise quantification.[3][4]

Diethyl-d10-amine hydrochloride, the fully deuterated analog of diethylamine hydrochloride,

serves as an ideal SIL-IS for the quantification of diethylamine. Diethylamine is a volatile

secondary amine that can be found endogenously as a metabolite of various precursors and is

also present in environmental and dietary sources. Its accurate measurement is crucial in

various research areas, from toxicology to studies of gut microbiome metabolism. This

application note provides a comprehensive guide to the use of Diethyl-d10-amine
hydrochloride for the robust quantification of diethylamine in biological matrices using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of Diethyl-d10-amine
hydrochloride
A thorough understanding of the internal standard's properties is foundational to method

development.

Property Value Source

CAS Number 285132-87-8 [5]

Molecular Formula (C₂D₅)₂NH · HCl [5]

Molecular Weight 119.66 g/mol [5]

Isotopic Purity Typically ≥98 atom % D [5]

Form Solid [5]

Melting Point 227-230 °C [5]

Mass Shift from Unlabeled +10 Da [5]

The significant mass shift of +10 Daltons provides a clear and unambiguous separation from

the native diethylamine signal in the mass spectrometer, preventing any potential for isotopic

crosstalk or interference.
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Principle of Stable Isotope Dilution using Diethyl-
d10-amine
The core principle relies on the direct relationship between the analyte concentration and the

ratio of the signals from the native analyte and the known amount of the added internal

standard. Because both compounds are affected proportionally by any sample loss or matrix-

induced signal alteration, their ratio remains constant.
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Biological Sample
(e.g., Plasma, Urine)

Contains unknown amount of
Diethylamine

Spike with known amount of
Diethyl-d10-amine HCl (IS)

Step 1

Extraction
(Protein Precipitation, LLE, or SPE)

Step 2

Derivatization
(e.g., with Dansyl Chloride)

Step 3
LC-MS/MS Analysis

(MRM Mode)

Step 4

Measure Peak Area Ratio
(Diethylamine / Diethyl-d10-amine)

Step 5

Quantification
(Calculate concentration using

calibration curve)
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100 µL Plasma Sample

Add 10 µL IS
(Diethyl-d10-amine HCl)

Add 400 µL Cold Acetonitrile
(Protein Precipitation)

Vortex 1 min

Centrifuge 10 min
@ 14,000 x g

Transfer 300 µL Supernatant

Evaporate to Dryness
(Nitrogen Stream)

Reconstitute in Buffer
Add Dansyl Chloride

Incubate 60°C for 45 min

Quench with Formic Acid
Evaporate to Dryness

Reconstitute in 100 µL
Mobile Phase A

Centrifuge 5 min

Transfer to LC Vial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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